Cas no 13846-59-8 (N-Butyl-4,5-dihydrothiazol-2-amine)

N-Butyl-4,5-dihydrothiazol-2-amine is a heterocyclic organic compound featuring a thiazoline core structure with an n-butyl substituent at the 2-position. This compound is characterized by its saturated 4,5-dihydrothiazole ring, which enhances its stability compared to fully unsaturated thiazoles. The presence of the n-butyl group contributes to its lipophilicity, making it suitable for applications requiring solubility in organic solvents. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules such as fungicides, herbicides, and antimicrobial agents. Its structural motif is also valuable in coordination chemistry for ligand design. The compound exhibits moderate reactivity, allowing selective functionalization at the amine or thiazoline moiety for further derivatization.
N-Butyl-4,5-dihydrothiazol-2-amine structure
13846-59-8 structure
Product Name:N-Butyl-4,5-dihydrothiazol-2-amine
CAS No:13846-59-8
MF:C7H14N2S
MW:158.264460086823
CID:218697
PubChem ID:3847167
Update Time:2025-07-02

N-Butyl-4,5-dihydrothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,N-butyl-4,5-dihydro-
    • BUTYL-(4,5-DIHYDRO-THIAZOL-2-YL)-AMINE
    • N-Butyl-4,5-dihydro-1,3-thiazol-2-amine
    • 2-Butylamino-thiazolin
    • AC1MZFCJ
    • AC1Q2X62
    • CTK4C1272
    • HMS1723E14
    • HMS2712O23
    • N-Butyl-4,5-dihydrothiazol-2-aMine
    • 2-Thiazolamine, N-butyl-4,5-dihydro-
    • SMR000349337
    • 13846-59-8
    • Z56855133
    • CHEMBL1378743
    • DTXSID40397249
    • EN300-02917
    • CS-0219047
    • CL-69954
    • MLS001006355
    • AKOS000115845
    • DB-371451
    • G33635
    • N-Butyl-4,5-dihydrothiazol-2-amine
    • Inchi: 1S/C7H14N2S/c1-2-3-4-8-7-9-5-6-10-7/h2-6H2,1H3,(H,8,9)
    • InChI Key: LPCCCOIMYNLNEX-UHFFFAOYSA-N
    • SMILES: S1CCN=C1NCCCC

Computed Properties

  • Exact Mass: 158.088
  • Monoisotopic Mass: 158.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 241.9°Cat760mmHg
  • Flash Point: 100.1°C
  • Refractive Index: 1.572

N-Butyl-4,5-dihydrothiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
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SHENG KE LU SI SHENG WU JI SHU
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2-Thiazolamine, N-butyl-4,5-dihydro-
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$83.00 2025-02-13
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AR0019X7-100mg
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$116.00 2025-02-13
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AR0019X7-250mg
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$152.00 2025-02-13
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AR0019X7-500mg
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AR0019X7-2.5g
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